Cas no 2138311-90-5 (3-Azetidinol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-)

• Product Name: 3-Azetidinol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-
• CAS No: 2138311-90-5
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5280886
• Update Time: 2025-10-05

3-Azetidinol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-

• Inchi： 1S/C9H18N2O/c1-7(2)3-8(7,4-10)9(12)5-11-6-9/h11-12H,3-6,10H2,1-2H3
• InChI Key： HDGOEBZEYMZLJM-UHFFFAOYSA-N
• SMILES： N1CC(C2(CN)CC2(C)C)(O)C1

Additional information on 3-Azetidinol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-

Exploring the Potential of 3-Azetidinol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]- (CAS No. 2138311-90-5) in Modern Research

In the ever-evolving landscape of chemical research, 3-Azetidinol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]- (CAS No. 2138311-90-5) has emerged as a compound of significant interest. This structurally unique molecule combines an azetidine core with a cyclopropyl moiety, offering intriguing possibilities for pharmaceutical and material science applications. Researchers are particularly drawn to its potential as a bioactive scaffold, with studies suggesting its relevance in drug discovery and medicinal chemistry.

The compound's molecular architecture features a rare combination of a strained three-membered ring system and a four-membered nitrogen heterocycle, making it a fascinating subject for structure-activity relationship studies. Current literature highlights its potential as a privileged structure in designing novel small molecule therapeutics, particularly in areas addressing neurological targets and metabolic pathways. The presence of both amino and hydroxyl functional groups enhances its versatility as a chemical building block.

Recent trends in chemical database searches show growing interest in cyclopropyl-containing compounds and azetidine derivatives, reflecting the scientific community's recognition of their unique properties. The 2,2-dimethylcyclopropyl moiety in particular has attracted attention for its potential to influence molecular conformation and bioavailability. These structural features align with current research priorities in developing compounds with improved pharmacokinetic profiles and reduced off-target effects.

From a synthetic chemistry perspective, 3-Azetidinol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]- presents interesting challenges and opportunities. The stereochemistry of the molecule and the ring strain inherent in its structure make it a valuable subject for asymmetric synthesis methodologies. Researchers are exploring various protection-deprotection strategies for its functional groups, as well as novel cyclization techniques for constructing its unique framework.

The compound's potential extends beyond pharmaceutical applications. In materials science, its rigid structure and functional groups make it a candidate for developing novel polymeric materials with specific thermal properties or mechanical strength. Some studies suggest possible applications in designing advanced coatings or specialty chemicals, though these areas require further investigation.

Quality control and analytical characterization of 3-Azetidinol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]- present specific challenges due to its structural complexity. Modern spectroscopic techniques including NMR, mass spectrometry, and X-ray crystallography are essential for confirming its identity and purity. The development of robust HPLC methods for its analysis remains an active area of method development.

As research into small ring systems continues to grow, compounds like 3-Azetidinol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]- are gaining recognition for their unique physicochemical properties. The scientific community remains particularly interested in how the steric effects of the gem-dimethyl groups might influence biological activity or material performance. These considerations make it a compelling subject for both computational chemistry studies and experimental investigations.

Looking ahead, the future research directions for this compound may include exploring its potential in targeted drug delivery systems or as a molecular scaffold for combinatorial chemistry. The growing emphasis on sustainable chemistry also prompts investigations into greener synthetic routes for its production. As with many specialized compounds, collaboration between academic researchers and industrial chemists will likely drive innovation in its applications.